Cas no 1804672-27-2 (4-Chloro-3-(difluoromethyl)-6-fluoro-2-methoxypyridine)

• Product Name: 4-Chloro-3-(difluoromethyl)-6-fluoro-2-methoxypyridine
• CAS No: 1804672-27-2
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4867349
• Update Time: 2025-10-28

4-Chloro-3-(difluoromethyl)-6-fluoro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-6-fluoro-2-methoxypyridine

• Inchi： 1S/C7H5ClF3NO/c1-13-7-5(6(10)11)3(8)2-4(9)12-7/h2,6H,1H3
• InChI Key： FXHMVLIZXOMUNY-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C=1C(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 4-Chloro-3-(difluoromethyl)-6-fluoro-2-methoxypyridine

Comprehensive Guide to 4-Chloro-3-(difluoromethyl)-6-fluoro-2-methoxypyridine (CAS No. 1804672-27-2)

4-Chloro-3-(difluoromethyl)-6-fluoro-2-methoxypyridine (CAS No. 1804672-27-2) is a specialized halogenated pyridine derivative gaining attention in agrochemical and pharmaceutical research. This compound belongs to the fluorinated pyridine family, characterized by its unique substitution pattern featuring chloro, difluoromethyl, fluoro, and methoxy functional groups. Its molecular structure (C₇H₅ClF₃NO) makes it particularly valuable for designing advanced crop protection agents and bioactive molecules.

The growing demand for novel pyridine-based compounds in modern agriculture has positioned 4-Chloro-3-(difluoromethyl)-6-fluoro-2-methoxypyridine as a key intermediate. Researchers are particularly interested in its potential as a building block for next-generation fungicides, as the difluoromethyl group often enhances biological activity and metabolic stability. Recent studies (2022-2023) highlight its utility in developing solutions against resistant fungal strains, addressing critical challenges in global food security.

From a chemical perspective, the strategic placement of halogen atoms and the methoxy group on the pyridine ring creates unique electronic properties. The electron-withdrawing effects of fluorine and chlorine atoms influence the compound's reactivity, making it valuable for nucleophilic aromatic substitution reactions. These characteristics have sparked interest among medicinal chemists exploring fluorinated heterocycles for drug discovery programs.

The synthesis of 4-Chloro-3-(difluoromethyl)-6-fluoro-2-methoxypyridine typically involves multi-step processes starting from commercially available pyridine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the industry's shift toward sustainable production methods. Advanced techniques like continuous flow chemistry are being investigated to optimize its manufacturing process.

In material science applications, this fluoropyridine derivative shows promise for developing specialty chemicals with unique properties. Its molecular structure contributes to thermal stability and specific intermolecular interactions, making it potentially valuable for creating advanced electronic materials or liquid crystal components. Research in this area remains active as scientists explore novel applications beyond traditional domains.

The global market for functionalized pyridine compounds like 4-Chloro-3-(difluoromethyl)-6-fluoro-2-methoxypyridine continues to expand, driven by increasing R&D investments in crop science and pharmaceuticals. Market analysts project steady growth (2023-2028) for such fine chemicals, particularly in regions with strong agrochemical and pharmaceutical manufacturing bases. Suppliers are focusing on developing scalable production methods to meet rising demand while maintaining stringent quality standards.

From a regulatory standpoint, proper handling and storage of 4-Chloro-3-(difluoromethyl)-6-fluoro-2-methoxypyridine follow standard laboratory safety protocols. While not classified as hazardous under normal conditions, researchers should consult Safety Data Sheets (SDS) for specific handling guidelines. The compound's stability profile makes it suitable for standard laboratory environments when proper precautions are observed.

Recent patent literature (2021-2023) reveals growing intellectual property activity surrounding halogenated pyridine derivatives, with several applications mentioning 4-Chloro-3-(difluoromethyl)-6-fluoro-2-methoxypyridine as a key intermediate. This reflects the compound's importance in developing proprietary agrochemical formulations and potential pharmaceutical candidates. Companies are actively protecting synthetic routes and application methods involving this chemical entity.

Analytical characterization of 4-Chloro-3-(difluoromethyl)-6-fluoro-2-methoxypyridine typically employs advanced techniques including NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and HPLC purity analysis. These methods ensure accurate identification and quality control, especially important for research and commercial applications requiring high-purity materials. Standard reference spectra have been established to facilitate compound verification.

Environmental fate studies of related fluorinated pyridine compounds suggest that proper waste management practices should be followed when working with 4-Chloro-3-(difluoromethyl)-6-fluoro-2-methoxypyridine. While not considered persistent in the environment, responsible disposal methods align with industry best practices for specialty chemicals. Researchers are investigating biodegradation pathways for such compounds to support sustainable use.

Future research directions for 4-Chloro-3-(difluoromethyl)-6-fluoro-2-methoxypyridine include exploring its potential in catalysis and material science applications beyond its current uses. The unique electronic properties imparted by its halogen substitution pattern may enable novel applications in organic electronics or as a ligand in coordination chemistry. These emerging applications could further expand the compound's commercial significance.

For researchers sourcing 4-Chloro-3-(difluoromethyl)-6-fluoro-2-methoxypyridine, quality specifications typically include ≥95% purity by HPLC, with detailed certificates of analysis available from reputable suppliers. The compound is generally supplied as a white to off-white crystalline solid, stable under recommended storage conditions. Proper documentation including analytical data and regulatory information should accompany all commercial samples.